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Compound of Interest

Compound Name: Propanedial

Cat. No.: B3416024

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational procedures for the handling and disposal of 1,3-
Propanediol. It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Hazard Assessment and Safety Data

1,3-Propanediol is a colorless liquid that is generally considered to have low toxicity.[1]
However, it is a combustible liquid and may cause irritation upon contact with the eyes or skin,
and inhalation of vapors may cause dizziness.[2][3] Adherence to proper safety measures is
crucial to minimize risks.

Quantitative Safety Data for 1,3-Propanediol
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Property Value Source

79°C (174.2°F) - 129°C

Flash Point o6 [3][4](5]
Auto-ignition Temperature 400°C (752°F) [4]
Boiling Point 214°C (417°F) [1][5]
Melting Point -24°C (-12.3°F) [1][5]
Vapor Pressure 0.1067 hPa at 20°C (68°F) [5]
Specific Gravity 1.053 [5]

_ o No OSHA PELs, ACGIH, or
Occupational Exposure Limits o [4]
NIOSH limits listed.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 1,3-Propanediol
to ensure personal safety and prevent exposure.

o Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4]

o Safety glasses with side shields are recommended, especially if there is a risk of
splashing.[2][3]

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[4] PVC gloves are a
suitable option.[2] For brief contact, a glove with a protection class of 3 or higher
(breakthrough time > 60 minutes) is recommended.[2] Always inspect gloves before use
and wash hands thoroughly after handling.[2][6]
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o Clothing: A chemical apron or other protective clothing should be worn to minimize skin
contact.[4] In cases of excessive exposure, overalls and boots are recommended.[3]

o Respiratory Protection:
o Work in a well-ventilated area.[4]

o If exposure limits are exceeded or if irritation occurs, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[4] A self-contained breathing apparatus (SCBA)
may be necessary in areas with high concentrations or suspected leaks.[7]

Operational and Disposal Plans

Step-by-Step Handling Protocol:

e Preparation:

[¢]

Ensure the work area is well-ventilated.[4] Use a local exhaust ventilation system if
necessary.[4]

[¢]

Have an eye wash unit readily accessible.[2]

[¢]

Inspect all PPE for integrity before use.[6]

o

Keep away from heat, sparks, and open flames.[4]

e Handling:

[¢]

Avoid contact with skin and eyes.[4]

[e]

Avoid inhalation of vapor or mist.[3][4]

o

Wash hands thoroughly after handling.[4]

o

Store in a cool, dry place in a tightly closed container.[4]

e Spill Response:

o In case of a spill, immediately remove all sources of ignition.[4]
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[e]

Use a spark-proof tool for cleanup.[4]

o

Absorb the spill with an inert material such as vermiculite, sand, or earth.[4]

[¢]

Place the absorbed material into a suitable container for disposal.[4]

[¢]

Ensure adequate ventilation during cleanup.[4]
Disposal Plan:

o All waste, including contaminated absorbent materials, must be handled in accordance with
local, state, and federal regulations.[2]

o Chemical waste generators must determine if a discarded chemical is classified as a
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[4]

» Do not allow the product to enter drains, sewage systems, or groundwater.[3]

o Completely emptied containers should be delivered to approved waste disposal authorities.

[3]

Workflow for Handling 1,3-Propanediol

Safe Handling Workflow for 1,3-Propanediol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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